![molecular formula C4H5N3 B068150 4-Aminopyrimidine CAS No. 176772-96-6](/img/structure/B68150.png)
4-Aminopyrimidine
Overview
Description
4-Aminopyrimidine is a heterocyclic organic compound that has a pyrimidine ring with an amino group at the 4th position. It is an important intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. The compound has been extensively studied due to its diverse applications in the pharmaceutical industry.
Scientific Research Applications
Interaction with Potassium Channels
4-Aminopyrimidine (4-AP) has been explored for its effects on ionic conductances in squid giant axon membranes. Notably, 4-AP reduces potassium currents without impacting transient sodium currents. Its ability to block potassium channels in excitable membranes is influenced by various factors including membrane potential, duration of depolarization, and frequency of depolarizations. This makes 4-AP a potential tool for studying potassium conductance in excitable membranes, though with specific voltage and frequency limits (Yeh, Oxford, Wu, & Narahashi, 1976).
Design of Biologically Active Compounds
This compound derivatives have been a focus in the design of various biologically active compounds. Over the past two decades, research has been directed towards developing antiviral and antileukemic agents, drugs for hyperuricemia, neurodegenerative disorders, some cancer forms, and anti-inflammatory and hormonal drugs (Erkin, Krutikov, & Garabadzhiu, 2021).
Photo-Deactivation Pathways
The impact of water on the photo-deactivation process of this compound has been studied, revealing that hydration affects the nπ∗ states with a destabilizing effect of 0.2–0.3 eV, while the ππ∗ state is almost unaffected. These insights contribute to understanding the photodynamics of this compound, which is only minimally affected by solvent effects (Szymczak, Müller, & Lischka, 2010).
HIV-1 Inhibition
A series of 4-aminopyrimidines have been identified as novel inhibitors for HIV-1. Structural modifications in these compounds have been made to establish structure-activity relationships and identify potential targets for anti-HIV therapies (Gadhachanda et al., 2007).
Antiplasmodial Activity
This compound-based compounds have shown promise in anti-plasmodial activity against drug-sensitive and drug-resistant strains of Plasmodium falciparum. These compounds provide insights into the development of new antimalarial drugs (Singh et al., 2012).
Adrenergic Transmission
The effects of this compound on adrenergic transmission in rabbit vas deferens have been explored. The compound was found to potentiate secondary contractile responses, possibly by increasing transmitter release due to the prolongation of the action potential. This sheds light on the potential role of this compound in modulating neurotransmitter release (Johns, Golko, Lauzon, & Paton, 1976).
Influence on Microorganisms
This compound analogs have been studied for their actions in bacterial systems, providing insights into their potential role in nucleic acid synthesis and purine synthesis in E. coli and other bacteria (Zimmerman & Mandel, 1964).
Plasma Cholesterol and Platelet Aggregation
The administration of this compound in rabbits led to a significant decrease in plasma cholesterol concentration and altered platelet aggregation, indicating potential implications in cardiovascular research (Morin, Burkart, & Srikantaiah, 1979).
Properties
IUPAC Name |
pyrimidin-4-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5N3/c5-4-1-2-6-3-7-4/h1-3H,(H2,5,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYRRZWATULMEPF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CN=C1N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10207841 | |
Record name | 4-Aminopyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10207841 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
95.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
591-54-8 | |
Record name | 4-Aminopyrimidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=591-54-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Aminopyrimidine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000591548 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Pyrimidinamine | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=401236 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-Aminopyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10207841 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Aminopyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-AMINOPYRIMIDINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/BU3262X8CZ | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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